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Compound of Interest

Compound Name: 5-Fluoroisatoic anhydride

Cat. No.: B128519 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 5-Fluoroisatoic
Anhydride

For researchers, scientists, and professionals in drug development, 5-Fluoroisatoic
Anhydride (CAS No. 321-69-7) serves as a critical pharmaceutical intermediate.[1][2] Its utility

is demonstrated in the synthesis of a range of bioactive compounds, including insulin

secretagogues, HCV polymerase inhibitors, and anxiolytic agents.[1][2] This document

provides a comprehensive overview of its synthesis and characterization.

Physicochemical Properties
5-Fluoroisatoic anhydride is an off-white to pale yellow solid with a crystalline powder form.[1]

[2][3] It is characterized by its solubility in organic solvents like Dimethyl Sulfoxide (DMSO) and

general insolubility in water.[1][2][4]
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Property Value Reference

CAS Number 321-69-7 [1][3][5]

Molecular Formula C₈H₄FNO₃ [1][2][4][5]

Molecular Weight 181.12 g/mol [2][4][5][6]

Melting Point 259-262°C [1][4][5]

Density ~1.5 g/cm³ [1][4][5]

Appearance
Off-white to pale yellow

powder/solid
[1][2][3]

Solubility
Soluble in DMSO, organic

solvents; insoluble in water
[1][2][3][4]

Synthesis of 5-Fluoroisatoic Anhydride
The synthesis of 5-Fluoroisatoic anhydride can be achieved through several pathways. The

most common methods involve the cyclization of 2-amino-5-fluorobenzoic acid using

phosgenating agents or the oxidation of 5-fluoroisatin derivatives.
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Route 1: From 2-Amino-5-fluorobenzoic acid

Route 2: From 5-Fluoroisatin

2-Amino-5-fluorobenzoic acid

5-Fluoroisatoic anhydride
Cyclization

Phosgene / Diphosgene / Triphosgene

5-Fluoroisatin

5-Fluoroisatoic anhydride
Oxidative Cleavage

Oxidizing Agent (e.g., H₂O₂)
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Synthesis routes to 5-Fluoroisatoic anhydride.

Experimental Protocol: Synthesis from 5-Fluoroindigo
A specific method for the preparation of 5-Fluoroisatoic anhydride involves the oxidation of 5-

fluoroindigo.[1]

Materials:

5-Fluoroindigo (20.62 g, 0.125 mol)

Acetic anhydride (90.0 mL)

Acetic acid (90 mL)

Chromium(VI) oxide (20.36 g, 0.204 mol)
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Procedure:

In a 250 mL three-necked flask equipped with a magnetic stir bar and condenser, add acetic

anhydride (90.0 mL), 5-fluoroindigo (20.62 g), and acetic acid (90 mL).[1]

Heat the reaction mixture to 85°C in a water bath.[1]

Add chromium(VI) oxide (20.36 g) in small portions to the red solution over a period of 40

minutes.[1]

After the addition is complete, continue stirring the mixture for an additional 15 minutes.[1]

Cool the reaction mixture to 10°C in an ice bath to induce crystallization.[1]

Filter the resulting solid, wash, and dry to obtain 5-Fluoroisatoic anhydride.

Characterization of 5-Fluoroisatoic Anhydride
The structural confirmation and purity assessment of the synthesized 5-Fluoroisatoic
anhydride are typically performed using a combination of spectroscopic techniques.
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General workflow for characterization.

Spectroscopic Data
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides information on the hydrogen environment within the molecule.
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

11.19 s (br) - 1H (NH)

7.36 dd 8.4, 2.6 1H (Ar-H)

6.87 dt 8.4, 2.2 1H (Ar-H)

6.74 dd 9.3, 2.2 1H (Ar-H)

Spectrum recorded in

DMSO-d₆.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. While specific

peak values are not detailed in the provided search results, a typical IR spectrum of an isatoic

anhydride would show characteristic absorption bands for the N-H bond, aromatic C-H bonds,

and the two carbonyl (C=O) groups of the anhydride functionality. An FTIR spectrum has been

recorded using a KBr-pellet technique.[6]

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of the compound. For 5-
Fluoroisatoic anhydride (C₈H₄FNO₃), the expected exact mass is approximately 181.0175

g/mol .[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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